Cas no 79638-04-3 (t-OMe-Byakangelicin)

t-OMe-Byakangelicin structure
t-OMe-Byakangelicin structure
Product name:t-OMe-Byakangelicin
CAS No:79638-04-3
MF:C18H20O7
MW:348.347206115723
CID:5050936
PubChem ID:5319537

t-OMe-Byakangelicin Chemical and Physical Properties

Names and Identifiers

    • t-OMe-Byakangelicin
    • 9-(2-Hydroxy-3-methoxy-3-methylbutoxy)-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one (ACI)
    • 9-(2-Hydroxy-3-methoxy-3-methylbutoxy)bergapten
    • HY-N9535
    • 79638-04-3
    • CS-0198416
    • DA-58424
    • tert-OMe-byakangelicin
    • HMS3327O17
    • Inchi: 1S/C18H20O7/c1-18(2,22-4)12(19)9-24-17-15-11(7-8-23-15)14(21-3)10-5-6-13(20)25-16(10)17/h5-8,12,19H,9H2,1-4H3
    • InChI Key: SCGNAXSXMSFZME-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2C(=C(C3=C(C=2OC)C=CO3)OCC(C(C)(C)OC)O)O1

Computed Properties

  • Exact Mass: 348.12090297g/mol
  • Monoisotopic Mass: 348.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 87.4Ų

t-OMe-Byakangelicin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
O938136-5mg
tert-OMe-byakangelicin
79638-04-3 ≥98%
5mg
¥2,250.00 2022-09-01

t-OMe-Byakangelicin Related Literature

Recommend Articles

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd